2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-[4-(propanoylamino)phenyl]propanamide
• InChI: InChI=1S/C19H22N2O4/c1-4-18(22)20-14-5-7-15(8-6-14)21-19(23)13(2)25-17-11-9-16(24-3)10-12-17/h5-13H,4H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: CTZRNVHCYBEMRP-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=C(C=C2)OC

Description

2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide, also known as MPP, is a chemical compound that has been studied extensively for its potential therapeutic applications. MPP is a propanamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate immune responses.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide in lab experiments is its relatively low toxicity profile. 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide has been found to be well-tolerated in animal models, with no significant adverse effects reported at therapeutic doses. However, one limitation of using 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide. One area of interest is the development of 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide analogs with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide's potential as a therapeutic agent for other conditions, such as neurodegenerative diseases and metabolic disorders. Additionally, further research is needed to elucidate the precise mechanisms of action of 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide and to identify potential drug targets for its therapeutic applications.

Synthesis Methods

The synthesis of 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide involves the reaction of 4-methoxyphenol with 4-aminobenzoyl chloride in the presence of triethylamine, followed by reaction with propionyl chloride and subsequent reduction with lithium aluminum hydride. The resulting compound is then subjected to a final reaction with 1-bromo-2-(4-methoxyphenoxy)propane to yield 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide has been studied for its potential therapeutic applications in a range of scientific research areas, including cancer treatment, inflammation, and pain management. In cancer research, 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide has been found to exhibit antitumor activity in various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. Inflammation research has shown that 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide can inhibit the production of inflammatory cytokines, while pain management research has found that 2-(4-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide can reduce pain sensitivity in animal models.